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Compound of Interest

Compound Name: Cycloheptanecarboxylic acid

Cat. No.: B072192 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the safe storage and handling of Cycloheptanecarboxylic acid.

Physical and Chemical Properties
Below is a summary of the key physical and chemical properties of Cycloheptanecarboxylic
acid.

Property Value Source

Molecular Formula C₈H₁₄O₂ [1]

Molecular Weight 142.20 g/mol [1][2]

Appearance
White to off-white crystalline

solid or clear colorless liquid
[3][4]

Melting Point 59-62°C [5]

Boiling Point 246-249°C [6]

Solubility in Water 2.4 g/L (25°C) [6]

Density 1.04 g/cm³ [3]

pKa 4.82 [6]

Flash Point 118°C [6]
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Experimental Workflow: Handling and Storage
The following diagram outlines the standard procedure for the safe handling and storage of

Cycloheptanecarboxylic acid in a laboratory setting.
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Caption: Workflow for Safe Handling and Storage.
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Troubleshooting Guide
Q1: I'm having trouble dissolving Cycloheptanecarboxylic acid in water. What should I do?

A1: Cycloheptanecarboxylic acid has limited solubility in water (2.4 g/L at 25°C) due to its

hydrophobic cycloheptane ring.[3][6] For higher concentrations, consider using organic

solvents such as ethanol, ether, or benzene.[3][5] Gentle heating may also aid dissolution in

some solvents, but always check for temperature sensitivity of your overall reaction.

Q2: My sample of Cycloheptanecarboxylic acid has a strong, unpleasant odor. Is this

normal?

A2: Yes, it is normal for Cycloheptanecarboxylic acid to have a distinct and sometimes

disagreeable odor.[3][7] This is a characteristic of many carboxylic acids with a similar number

of carbon atoms.[7]

Q3: I noticed some discoloration in my stored Cycloheptanecarboxylic acid. Is it still usable?

A3: Discoloration could be a sign of degradation or contamination. Cycloheptanecarboxylic
acid is generally stable under recommended storage conditions.[8] However, it is incompatible

with strong oxidizing agents.[6][8] If you suspect contamination or degradation, it is best to use

a fresh sample for your experiment to ensure the integrity of your results.

Q4: What should I do in case of a small spill of Cycloheptanecarboxylic acid in the lab?

A4: For small spills, you should absorb the material with sand or vermiculite and place it in a

closed container for disposal.[6] Ensure the area is well-ventilated and wash the spill site after

the material has been collected.[6] Always wear appropriate personal protective equipment,

including gloves and safety goggles, when cleaning up spills.[6]

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Cycloheptanecarboxylic acid?

A1: Cycloheptanecarboxylic acid should be stored in a cool, dry place.[6] The container

should be kept tightly closed to prevent moisture absorption and contamination.[6] Some

suppliers recommend storage at room temperature.[1][4]
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Q2: What personal protective equipment (PPE) should I use when handling

Cycloheptanecarboxylic acid?

A2: When handling Cycloheptanecarboxylic acid, it is important to wear compatible

chemical-resistant gloves, chemical safety goggles, and a lab coat or other protective clothing.

[5][6] If there is a risk of inhalation, a NIOSH-approved respirator may be necessary.[6]

Q3: Is Cycloheptanecarboxylic acid hazardous?

A3: Cycloheptanecarboxylic acid may be harmful if ingested, inhaled, or absorbed through

the skin.[6] It can cause irritation to the skin, eyes, and respiratory tract.[6][9] In case of fire, it

may emit toxic fumes.[6]

Q4: What are the incompatibilities of Cycloheptanecarboxylic acid?

A4: Cycloheptanecarboxylic acid is incompatible with strong oxidizing agents.[6][8] Contact

with these substances should be avoided to prevent potentially hazardous reactions.

Q5: How should I dispose of Cycloheptanecarboxylic acid waste?

A5: Waste Cycloheptanecarboxylic acid should be disposed of in accordance with local,

state, and federal regulations. One method is to absorb the material on sand or vermiculite and

place it in closed containers for disposal.[6] It is advisable to consult with your institution's

environmental health and safety office for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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